Cas no 62178-43-2 (Thiourea, N-(3-methylphenyl)-N'-(4-propoxyphenyl)-)

Thiourea, N-(3-methylphenyl)-N'-(4-propoxyphenyl)- structure
62178-43-2 structure
Product Name:Thiourea, N-(3-methylphenyl)-N'-(4-propoxyphenyl)-
CAS No:62178-43-2
MF:C17H20N2OS
MW:300.418502807617
CID:455321
PubChem ID:71389065
Update Time:2025-04-19

Thiourea, N-(3-methylphenyl)-N'-(4-propoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Thiourea, N-(3-methylphenyl)-N'-(4-propoxyphenyl)-
    • 1-(3-methylphenyl)-3-(4-propoxyphenyl)thiourea
    • N-(3-Methylphenyl)-N'-(4-propoxyphenyl)thiourea
    • DTXSID50811103
    • 62178-43-2
    • Inchi: 1S/C17H20N2OS/c1-3-11-20-16-9-7-14(8-10-16)18-17(21)19-15-6-4-5-13(2)12-15/h4-10,12H,3,11H2,1-2H3,(H2,18,19,21)
    • InChI Key: QKIBUMLFARCPLH-UHFFFAOYSA-N
    • SMILES: S=C(NC1=CC=CC(C)=C1)NC1C=CC(=CC=1)OCCC

Computed Properties

  • Exact Mass: 300.1298
  • Monoisotopic Mass: 300.12963444g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 65.4Ų

Experimental Properties

  • PSA: 33.29
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